2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide
Overview
Description
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-(2-chloropyridin-4-yl)propan-2-amine dihydroiodide involves the reaction of 2-chloropyridine with 2-bromo-1-propanol to form 2-(2-chloropyridin-4-yl)propan-2-ol, which is then converted to the amine using reductive amination with isopropylamine. The resulting amine is then reacted with hydroiodic acid to form the dihydroiodide salt.", "Starting Materials": [ "2-chloropyridine", "2-bromo-1-propanol", "isopropylamine", "hydroiodic acid" ], "Reaction": [ "Step 1: React 2-chloropyridine with 2-bromo-1-propanol in the presence of a base such as potassium carbonate to form 2-(2-chloropyridin-4-yl)propan-2-ol.", "Step 2: Convert 2-(2-chloropyridin-4-yl)propan-2-ol to the amine using reductive amination with isopropylamine and a reducing agent such as sodium cyanoborohydride.", "Step 3: React the resulting amine with hydroiodic acid to form the dihydroiodide salt. This can be done by adding the amine to a solution of hydroiodic acid in anhydrous diethyl ether and stirring at room temperature for several hours. The dihydroiodide salt can then be isolated by filtration and drying." ] } | |
| 2613385-05-8 | |
Molecular Formula |
C8H13ClI2N2 |
Molecular Weight |
426.5 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,13,17-triazapentacyclo[11.8.0.0^{2,10}.0^{4,9}.0^{15,20}]henicosa-1(21),2(10),4,6,8,15,17,19-octaen-14-one](/img/structure/B6181484.png)
